Cas no 860789-33-9 (1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE)

• Product Name: 1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE
• CAS No: 860789-33-9
• MF: C₂₁H₁₉F₃N₂O₂
• MW: 388.382975816727
• CID: 5270863
• Update Time: 2025-10-31

1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE
• 3-METHOXY-4-[4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLIN-1-YL]PHENYL METHYL ETHER
• 1-(2,4-dimethoxyphenyl)-4-methyl-6-(trifluoromethyl)-1H,2H,3H-pyrrolo[3,2-c]quinoline
• 1H-Pyrrolo[3,2-c]quinoline, 1-(2,4-dimethoxyphenyl)-2,3-dihydro-4-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C21H19F3N2O2/c1-12-14-9-10-26(17-8-7-13(27-2)11-18(17)28-3)20(14)15-5-4-6-16(19(15)25-12)21(22,23)24/h4-8,11H,9-10H2,1-3H3
• InChI Key： GPOYFRUXBYPHLM-UHFFFAOYSA-N
• SMILES： CC1N=C2C(C=CC=C2C(F)(F)F)=C2C=1CCN2C1C=CC(OC)=CC=1OC

Additional information on 1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE

1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE: A Comprehensive Overview

The compound with CAS No 860789-33-9, known as 1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug discovery and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The molecular structure of 1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE is characterized by a fused pyrroloquinoline system with several substituents. The presence of a dimethoxyphenyl group at position 1 and a trifluoromethyl group at position 6 introduces unique electronic and steric effects that influence its reactivity and stability. Additionally, the methyl group at position 4 further modulates the molecule's properties. These features make it a promising candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of neuroprotective agents and anticancer drugs. The fusion of the pyrroloquinoline system with electron-donating and electron-withdrawing groups enables this compound to interact with key biological targets such as protein kinases and receptor proteins. Moreover, its ability to undergo further functionalization has opened new avenues for tailor-made drug design.

From a synthetic perspective, the preparation of 1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE involves a multi-step process that combines principles from heterocyclic chemistry and organometallic catalysis. The use of palladium-catalyzed cross-coupling reactions has proven to be particularly effective in constructing the core pyrroloquinoline framework. Furthermore, advancements in asymmetric synthesis have allowed for the selective formation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into its π-conjugation patterns and frontier molecular orbitals. These studies have revealed that the dimethoxyphenyl group acts as an electron-donating moiety, while the trifluoromethyl group imparts electron-withdrawing effects. This balance of electronic interactions contributes to the compound's stability and reactivity under various reaction conditions.

In terms of biological activity, 1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE has shown promise as an inhibitor of several enzymes implicated in neurodegenerative diseases. Preclinical studies suggest that it may possess anti-inflammatory properties due to its ability to modulate cytokine production. Additionally, its potential as an antioxidant has been explored in cellular models, where it demonstrated significant radical scavenging activity.

The environmental impact and toxicity profile of this compound are also areas of active research. Initial assessments indicate that it exhibits low acute toxicity in animal models; however, long-term studies are required to fully understand its safety profile. Moreover, efforts are underway to develop sustainable synthesis routes that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, 1-(2,4-DIMETHOXYPHENYL)-4-METHYL-6-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-PYRROLO[3,2-C]QUINOLINE represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological properties make it a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing modern science.